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Compound of Interest

Compound Name: L-xylose-1-13C

Cat. No.: B12400597

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-xylose-1-13C is a stable isotope-labeled form of the rare pentose sugar, L-xylose. The
incorporation of a carbon-13 (13C) isotope at the C1 position makes it a powerful tool in
metabolic research, particularly in metabolic flux analysis (MFA), and as an internal standard
for quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its
structural similarity to endogenous sugars allows it to be processed by cellular machinery,
providing a window into the intricate network of metabolic pathways. This technical guide
provides a comprehensive overview of the physical and chemical properties of L-xylose-1-
13C, detailed experimental protocols for its use, and a review of its applications in research
and drug development.

Physical and Chemical Properties

L-xylose-1-13C shares most of its physical and chemical properties with its unlabeled
counterpart, L-xylose, with the key difference being its increased molecular weight due to the
presence of the 13C isotope.
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Property Value References
Chemical Formula C413CH100s5 [2]
Molecular Weight 151.12 g/mol [2]
CAS Number 178101-87-6 2]
Appearance White crystalline solid [3]
Metting Point 150-152 °C (literature value for

L-xylose)
Solubility Soluble in water.

Experimental Protocols
Synthesis of L-xylose-1-13C

While a detailed, step-by-step protocol for the synthesis of L-xylose-1-13C is not readily
available in public literature, a common strategy for introducing a 13C label at the C1 position of
a sugar involves the Kiliani-Fischer synthesis. This process lengthens the carbon chain of an
aldose by one carbon atom. The synthesis of L-xylose-1-13C could theoretically start from L-

threose and a 3C-labeled cyanide source (e.g., K13CN).

Conceptual Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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